Cas no 2229640-52-0 (4-amino-1-(pent-1-en-1-yl)cyclohexane-1-carboxylic acid)

• Product Name: 4-amino-1-(pent-1-en-1-yl)cyclohexane-1-carboxylic acid
• CAS No: 2229640-52-0
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 6386794
• PubChem ID: 165675595
• Update Time: 2025-10-29

4-amino-1-(pent-1-en-1-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-(pent-1-en-1-yl)cyclohexane-1-carboxylic acid
• EN300-1800218
• 2229640-52-0

• Inchi： 1S/C12H21NO2/c1-2-3-4-7-12(11(14)15)8-5-10(13)6-9-12/h4,7,10H,2-3,5-6,8-9,13H2,1H3,(H,14,15)/b7-4+
• InChI Key： HOOKNAWSAZHBQW-QPJJXVBHSA-N
• SMILES： OC(C1(/C=C/CCC)CCC(CC1)N)=O

Computed Properties

• Exact Mass: 211.157228913g/mol
• Monoisotopic Mass: 211.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 63.3Ų

Additional information on 4-amino-1-(pent-1-en-1-yl)cyclohexane-1-carboxylic acid

4-Amino-1-(pent-1-en-1-yl)cyclohexane-1-carboxylic Acid: A Comprehensive Overview

The compound with CAS No 2229640-52-0, commonly referred to as 4-amino-1-(pent-1-en-1-yl)cyclohexane-1-carboxylic acid, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique combination of functional groups, including an amino group, a cyclohexane ring, and a carboxylic acid moiety, which collectively contribute to its diverse chemical properties and potential applications.

4-amino-1-(pent-1-en-1-yl)cyclohexane-1-carboxylic acid exhibits a fascinating molecular structure that has been extensively studied for its potential in drug design and development. Recent research has highlighted its ability to act as a precursor in the synthesis of bioactive compounds, particularly those with anti-inflammatory and antioxidant properties. For instance, studies have shown that derivatives of this compound can inhibit the activity of key enzymes involved in inflammatory pathways, making it a promising candidate for the development of novel therapeutic agents.

The synthesis of 4-amino-1-(pent-1-en-1-yl)cyclohexane-1-carboxylic acid involves a multi-step process that combines principles from both organic and medicinal chemistry. One of the most efficient methods reported in the literature involves the use of palladium-catalyzed cross-coupling reactions to assemble the cyclohexane ring with the pentenyl group. This approach not only ensures high yields but also allows for precise control over the stereochemistry of the final product, which is critical for its biological activity.

In terms of physical and chemical properties, 4-amino-1-(pent-1-en-1-yl)cyclohexane-1-carboxylic acid is known to exhibit a melting point of approximately 230°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it highly suitable for use in various chemical reactions. Additionally, spectroscopic analysis has revealed that the compound displays strong absorption bands in the UV-vis spectrum, which suggests potential applications in optoelectronic materials.

Recent advancements in computational chemistry have enabled researchers to gain deeper insights into the electronic structure and reactivity of 4-amino-1-(pent-1-en-1-yli)cyclohexane carboxylic acid. Using density functional theory (DFT) calculations, scientists have been able to map out the molecular orbitals responsible for its reactivity, paving the way for more efficient synthetic strategies. Furthermore, molecular dynamics simulations have provided valuable information about its conformational flexibility, which is crucial for understanding its interactions with biological targets.

The application of 4-amino-pentenylcyclohexanecarboxylic acid extends beyond traditional chemical synthesis. In materials science, this compound has been explored as a building block for constructing advanced polymers with tailored mechanical and thermal properties. For example, researchers have successfully incorporated this molecule into polyurethane networks, resulting in materials with enhanced durability and resistance to environmental stressors.

In conclusion, 4-amino-pentenylcyclohexanecarboxylic acid (CAS No 222964052) represents a versatile and intriguing compound with a wide range of potential applications across multiple disciplines. As ongoing research continues to uncover new aspects of its chemistry and functionality, this molecule is poised to play an increasingly important role in both academic and industrial settings.